Cas no 1804476-61-6 (Methyl 6-(chloromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Methyl 6-(chloromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1804476-61-6
• MF: C₁₁H₁₁ClF₃NO₄
• MW: 313.657552957535
• CID: 4841680
• Update Time: 2025-06-14

Methyl 6-(chloromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(chloromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C11H11ClF3NO4/c1-18-8(17)4-6-3-7(5-12)16-10(19-2)9(6)20-11(13,14)15/h3H,4-5H2,1-2H3
• InChI Key： DFDPEYZYDVPBNE-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(=C(N=1)OC)OC(F)(F)F)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 329
• XLogP3: 2.6
• Topological Polar Surface Area: 57.6

Additional information on Methyl 6-(chloromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetate

Comprehensive Analysis of Methyl 6-(chloromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804476-61-6)

The compound Methyl 6-(chloromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804476-61-6) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethoxy and chloromethyl functional groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and crop protection formulations.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and lipophilicity in drug design. The presence of the trifluoromethoxy group in CAS 1804476-61-6 contributes to these desirable properties, making it a focal point for medicinal chemists. Additionally, the chloromethyl moiety offers versatile reactivity for further functionalization, enabling the creation of diverse molecular architectures. This dual functionality positions the compound as a critical building block in modern synthetic chemistry.

From an industrial perspective, Methyl 6-(chloromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetate is synthesized through multi-step organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic substitution. Its purity and stability are paramount for downstream applications, prompting rigorous analytical validation using techniques like HPLC and NMR. Environmental considerations also play a role in its production, with green chemistry principles being applied to minimize waste and energy consumption.

The compound's relevance extends to AI-driven drug discovery, where computational models predict its interactions with biological targets. Searches for "pyridine acetate derivatives in drug development" or "trifluoromethoxy group benefits" reflect growing interest in its mechanistic advantages. Furthermore, its potential role in addressing antibiotic resistance and sustainable agriculture aligns with global health and environmental trends, making it a topic of interdisciplinary research.

Quality control protocols for CAS 1804476-61-6 emphasize traceability and compliance with international standards such as ICH guidelines. Storage recommendations typically include inert atmospheres and low temperatures to preserve its reactive groups. As patent landscapes evolve, this compound continues to appear in filings related to kinase inhibitors and herbicide formulations, underscoring its commercial and scientific value.

In summary, Methyl 6-(chloromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetate represents a convergence of innovation in synthetic chemistry and applied sciences. Its structural complexity and functional diversity cater to pressing needs in life sciences, while sustainable production methods address ecological concerns. Ongoing research will likely uncover new applications, solidifying its position as a cornerstone in advanced chemical synthesis.